![molecular formula C13H13NO4 B1423857 Methyl 1-benzyl-4-hydroxy-5-oxo-2,5-dihydro-1H-pyrrole-3-carboxylate CAS No. 96124-43-5](/img/structure/B1423857.png)
Methyl 1-benzyl-4-hydroxy-5-oxo-2,5-dihydro-1H-pyrrole-3-carboxylate
Overview
Description
Methyl 1-benzyl-4-hydroxy-5-oxo-2,5-dihydro-1H-pyrrole-3-carboxylate is a useful research compound. Its molecular formula is C13H13NO4 and its molecular weight is 247.25 g/mol. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Structural Studies
- Methyl 1-benzyl-4-hydroxy-5-oxo-2,5-dihydro-1H-pyrrole-3-carboxylate and its derivatives have been synthesized and studied for their potential in creating complex chemical structures. These compounds are involved in the formation of substituted 3-oxo-2,3,5,6-tetrahydropyrrolo[2,1-a]-isoquinoline-2-spiro-2′-(1-aryl-3-aroyl-4-hydroxy-5-oxo-2,5-dihydro-1H-pyrroles), which are significant in developing 13-azagonanes and substituted benzo[f]pyrrolo[2,1-a]isoquinoline-9-spiro-2′-pyrroles (Bannikova, Rozhkova, Shklyaev, & Maslivets, 2008).
Potential in Antimicrobial Applications
- Some novel derivatives of this compound, specifically (E)-methyl 2,4-dimethyl-5-(3-oxo-3-phenylprop-1-en-1-yl)-1H-pyrrole-3-carboxylate, have been synthesized and evaluated for their antimicrobial activities. These compounds have shown promising results in in vitro antimicrobial screening, indicating their potential as antimicrobial agents (Hublikar, Dixit, Kadu, Shirame, Raut, Bhosale, & Jadhav, 2019).
Application in Synthesis of Zinc(II) Complexes
- Research has been conducted on the synthesis of zinc(II) complexes using novel ethyl 1-arylmethyl-5-oxo-2-thioxopyrrolidine-3-carboxylates, derived from ethyl 1-arylmethyl-4-acetoxy-5-oxo-2,5-dihydro-1H-pyrrole-3-carboxylates. These complexes have shown improved insulin-mimetic activities, suggesting their potential use in antidiabetic treatments (Kawano, Yoshikawa, Kato, Higashi, Mitani, Yasui, Habata, Kuwahara, Sasaki, & Saito, 2019).
Crystal Structure Determination
- The compound has been utilized in ab initio crystal structure determination studies, particularly for compounds showing promise as antitumoral agents. These studies have contributed to understanding the molecular structures essential for developing effective cancer treatments (Silva, López‐Tosco, Tejedor, García‐Tellado, & González-Platas, 2012).
Mechanism of Action
Target of Action
It’s structurally similar to indole derivatives, which are known to bind with high affinity to multiple receptors . These compounds have been found to exhibit various biological activities, including antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities .
Mode of Action
It’s known that benzylic halides typically react via an sn1 pathway, via the resonance-stabilized carbocation . This could potentially be a part of the compound’s interaction with its targets.
Biochemical Pathways
Indole derivatives, which this compound is structurally similar to, are known to affect a wide range of biochemical pathways due to their broad-spectrum biological activities .
Result of Action
Similar compounds have been found to exhibit aldose reductase (ar) inhibitory activity , which could suggest potential therapeutic applications.
Properties
IUPAC Name |
methyl 1-benzyl-4-hydroxy-5-oxo-2H-pyrrole-3-carboxylate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H13NO4/c1-18-13(17)10-8-14(12(16)11(10)15)7-9-5-3-2-4-6-9/h2-6,15H,7-8H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WUVITTIOKIBHOW-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=C(C(=O)N(C1)CC2=CC=CC=C2)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H13NO4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
247.25 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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